Cas no 1675732-38-3 (4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride
• CAS No: 1675732-38-3
• MF: C₁₂H₈ClFO₂S
• MW: 270.707124710083
• CID: 5797548
• PubChem ID: 99939032
• Update Time: 2025-06-30

4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1675732-38-3
• EN300-728400
• 4-(4-chlorophenyl)benzene-1-sulfonyl fluoride
• 4'-Chloro-[1,1'-biphenyl]-4-sulfonyl fluoride, 95%
• 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H8ClFO2S/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16/h1-8H
• InChI Key： AHUWHTUOSQXYSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 269.9917565g/mol
• Monoisotopic Mass: 269.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride

Professional Introduction to 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride (CAS No. 1675732-38-3)

4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride, with the chemical identifier CAS No. 1675732-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a 4-chlorophenyl group and a benzene-1-sulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-chlorophenyl substituent introduces a chloro group at the para position relative to the phenyl ring, which can be further functionalized through various chemical reactions. This feature is particularly useful in drug discovery processes, where selective modifications are often required to optimize pharmacological properties. The sulfonyl fluoride group, on the other hand, is a key functional handle that can be hydrolyzed to form a sulfonic acid derivative, or further transformed into other sulfur-containing compounds through nucleophilic substitution reactions.

In recent years, there has been growing interest in sulfonyl fluoride compounds due to their role as key intermediates in the synthesis of pharmaceuticals. For instance, sulfonyl fluorides have been utilized in the development of protease inhibitors, which are critical in treating various diseases such as HIV and cancer. The ability to easily convert sulfonyl fluorides into sulfonic acids has made them indispensable in medicinal chemistry, allowing for rapid and efficient synthesis of drug candidates.

The compound 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride has been explored in several research studies for its potential applications in drug development. One notable area of research involves its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The structural motif present in this compound can be modified to produce derivatives with enhanced pharmacological activity and reduced side effects. Additionally, its utility in the synthesis of kinase inhibitors has been investigated, given the importance of kinases in various cellular processes and their association with numerous diseases.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse functional groups onto the aromatic ring. These reactions have enabled the preparation of complex derivatives with tailored biological activities. Moreover, photoredox catalysis has been utilized to achieve selective transformations at specific positions within the molecule, expanding the synthetic possibilities for this compound.

The pharmaceutical industry has also shown interest in this compound due to its potential use as a building block for more complex molecules. For example, it has been used in the synthesis of antiviral agents and anticancer drugs. The ability to modify both the aromatic ring and the sulfonyl fluoride group allows for the creation of a wide range of derivatives with distinct pharmacological profiles. This flexibility makes 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride a valuable asset in drug discovery libraries.

In conclusion, 4-(4-Chlorophenyl)benzene-1-sulfonyl fluoride (CAS No. 1675732-38-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an important intermediate for synthesizing various bioactive molecules. As synthetic chemistry continues to evolve, new applications for this compound are likely to emerge, further solidifying its role in medicinal chemistry and drug discovery.